Cas no 62772-87-6 (Pyrimidine, 2-methoxy-4-methyl-6-(trifluoromethyl)-)

Pyrimidine, 2-methoxy-4-methyl-6-(trifluoromethyl)- structure
62772-87-6 structure
Product Name:Pyrimidine, 2-methoxy-4-methyl-6-(trifluoromethyl)-
CAS No:62772-87-6
MF:C7H7F3N2O
MW:192.138491868973
CID:431768
PubChem ID:12324821
Update Time:2025-04-19

Pyrimidine, 2-methoxy-4-methyl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2-methoxy-4-methyl-6-(trifluoromethyl)-
    • 2-methoxy-4-methyl-6-(trifluoromethyl)pyrimidine
    • SCHEMBL17772772
    • 62772-87-6
    • FPUVQHMRRZGVRH-UHFFFAOYSA-N
    • DTXSID20489257
    • Inchi: 1S/C7H7F3N2O/c1-4-3-5(7(8,9)10)12-6(11-4)13-2/h3H,1-2H3
    • InChI Key: FPUVQHMRRZGVRH-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C)N=C(N=1)OC)(F)F

Computed Properties

  • Exact Mass: 192.05111
  • Monoisotopic Mass: 192.05104734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 35Ų

Experimental Properties

  • PSA: 35.01
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd